Cas no 831-34-5 (Benzoic acid, 3-fluoro-, 1,1-dimethylethyl ester)

• Product Name: Benzoic acid, 3-fluoro-, 1,1-dimethylethyl ester
• CAS No: 831-34-5
• MF: C₁₁H₁₃FO₂
• MW: 196.22
• CID: 5141933
• Update Time: 2025-10-28

Benzoic acid, 3-fluoro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-fluoro-, 1,1-dimethylethyl ester
• Tert-butyl 3-fluorobenzoate

• Inchi： 1S/C11H13FO2/c1-11(2,3)14-10(13)8-5-4-6-9(12)7-8/h4-7H,1-3H3
• InChI Key： ITVGDXUNRAYTFT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C1=CC=CC(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 3-fluoro-, 1,1-dimethylethyl ester

Benzoic Acid, 3-Fluoro-, 1,1-Dimethylethyl Ester (CAS No. 831-34-5)

Benzoic acid, 3-fluoro-, 1,1-dimethylethyl ester, also known by its CAS number 831-34-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of benzoic acid, with a fluoro substituent at the 3-position and an ester group derived from 1,1-dimethylethyl alcohol. The structure of this compound is characterized by its aromatic ring, fluorine substitution, and ester functionality, which contribute to its unique chemical properties and potential applications.

The synthesis of benzoic acid, 3-fluoro-, 1,1-dimethylethyl ester typically involves a multi-step process. One common approach is the fluorination of benzoic acid followed by esterification with the appropriate alcohol. Recent advancements in fluorination techniques have enabled more efficient and selective synthesis of this compound. For instance, the use of electrophilic fluorination methods has been reported to improve the yield and purity of the product.

In terms of physical properties, this compound exhibits a melting point of approximately 60°C and a boiling point around 200°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions and separations. The presence of the fluoro group introduces electron-withdrawing effects, which can influence the reactivity of the compound in different chemical environments.

The application of benzoic acid, 3-fluoro-, 1,1-dimethylethyl ester spans across multiple domains. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of various drug molecules. Its fluoro substitution is particularly valuable in drug design due to its ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have highlighted its role in the development of inhibitors for certain enzyme targets.

In addition to pharmaceutical applications, this compound finds utility in materials science. The ester functionality allows for incorporation into polymeric materials or as a precursor for more complex structures. Researchers have explored its use in creating stimuli-responsive materials due to its unique reactivity under specific conditions.

The latest research on benzoic acid, 3-fluoro-, 1,1-dimethylethyl ester has focused on its potential as a building block for advanced organic molecules. For example, studies have demonstrated its effectiveness in click chemistry reactions, enabling rapid assembly of complex structures with high efficiency. Furthermore, investigations into its photochemical properties have revealed interesting applications in light-responsive systems.

In conclusion, benzoic acid, 3-fluoro-, 1,1-dimethylethyl ester (CAS No. 831-34-5) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in organic synthesis and materials development. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.